Cas no 1806-71-9 ( )
structure
Product Name:
CAS No:1806-71-9
MF:C22H37ClO2S
MW:401.045984983444
CID:906872
PubChem ID:296301
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 1-chloro-4-hexadecylsulfonylbenzene
- (4-chloro-phenyl)-hexadecyl sulfone
- (4-Chlor-phenyl)-hexadecyl-sulfon
- 1-chloro-4-(hexadecylsulfonyl)benzene
- 4-Chlor-1-hexadecylsulfon-benzol
- 4-Chlorphenyl-n-hexadecyl-sulfon
- AC1L6PXD
- NSC166342
- AKOS024429175
- 1-Chloro-4-(hexadecane-1-sulfonyl)benzene
- 4-CHLOROPHENYL HEXADECYL SULFONE
- DTXSID60304576
- 1806-71-9
- NSC-166342
-
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- Inchi: 1S/C22H37ClO2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20-26(24,25)22-18-16-21(23)17-19-22/h16-19H,2-15,20H2,1H3
- InChI Key: DZQLGPCNQDVJIK-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)S(CCCCCCCCCCCCCCCC)(=O)=O
Computed Properties
- Exact Mass: 400.22051
- Monoisotopic Mass: 400.22
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 16
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.5
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- Density: 1.026
- Boiling Point: 512.3°C at 760 mmHg
- Flash Point: 263.6°C
- Refractive Index: 1.497
- PSA: 34.14
- LogP: 8.67580
Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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